Cas no 946386-76-1 ((E)-3-4-(Dimethylamino)anilino-2-(1H-1,2,3,4-tetraazol-5-yl)-2-propenenitrile)

• Product Name: (E)-3-4-(Dimethylamino)anilino-2-(1H-1,2,3,4-tetraazol-5-yl)-2-propenenitrile
• CAS No: 946386-76-1
• MF: C₁₂H₁₃N₇
• MW: 255.278520345688
• MDL: MFCD00170276
• CID: 4666767
• Update Time: 2025-07-15

(E)-3-4-(Dimethylamino)anilino-2-(1H-1,2,3,4-tetraazol-5-yl)-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-[4-(dimethylamino)anilino]-2-(1H-1,2,3,4-tetraazol-5-yl)-2-propenenitrile
• 3-[4-(dimethylamino)anilino]-2-(2H-tetrazol-5-yl)prop-2-enenitrile
• (E)-3-4-(Dimethylamino)anilino-2-(1H-1,2,3,4-tetraazol-5-yl)-2-propenenitrile

• MDL： MFCD00170276
• Inchi： 1S/C12H13N7/c1-19(2)11-5-3-10(4-6-11)14-8-9(7-13)12-15-17-18-16-12/h3-6,8,14H,1-2H3,(H,15,16,17,18)
• InChI Key： MXMPTJXXGXPLOD-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=NNN=N1)=CNC1=CC=C(N(C)C)C=C1

Additional information on (E)-3-4-(Dimethylamino)anilino-2-(1H-1,2,3,4-tetraazol-5-yl)-2-propenenitrile

Introduction to (E)-3-4-(Dimethylamino)anilino-2-(1H-1,2,3,4-tetraazol-5-yl)-2-propenenitrile (CAS No. 946386-76-1)

(E)-3-4-(Dimethylamino)anilino-2-(1H-1,2,3,4-tetraazol-5-yl)-2-propenenitrile (CAS No. 946386-76-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of (E)-3-4-(Dimethylamino)anilino-2-(1H-1,2,3,4-tetraazol-5-yl)-2-propenenitrile consists of a substituted aniline moiety and a tetrazole ring, which are both well-known pharmacophores in drug discovery. The aniline group is known for its ability to form hydrogen bonds and π-stacking interactions, while the tetrazole ring is recognized for its excellent bioavailability and metabolic stability. These structural elements contribute to the compound's high affinity for various biological targets.

Recent studies have shown that (E)-3-4-(Dimethylamino)anilino-2-(1H-1,2,3,4-tetraazol-5-yl)-2-propenenitrile exhibits potent anti-inflammatory and analgesic properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, in vivo studies using rodent models of inflammation showed significant reductions in paw edema and pain responses.

The mechanism of action of (E)-3-4-(Dimethylamino)anilino-2-(1H-1,2,3,4-tetraazol-5-yl)-2-propenenitrile is believed to involve the modulation of key signaling pathways associated with inflammation and pain. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the expression of pro-inflammatory genes. This inhibition results in reduced inflammation and pain without causing significant side effects.

Beyond its anti-inflammatory and analgesic properties, (E)-3-4-(Dimethylamino)anilino-2-(1H-1,2,3,4-tetraazol-5-yl)-2-propenenitrile has also shown promise as an antiviral agent. In a study published in the Antiviral Research, researchers found that this compound exhibited potent antiviral activity against several strains of influenza virus. The mechanism of antiviral action is thought to involve the inhibition of viral entry into host cells and the disruption of viral replication.

The safety profile of (E)-3-4-(Dimethylamino)anilino-2-(1H-1,2,3,4-tetraazol-5-yl)-2-propenenitrile has been extensively evaluated in preclinical studies. Toxicity assessments conducted in both in vitro and in vivo models have demonstrated that this compound is well-tolerated at therapeutic doses. No significant adverse effects were observed on major organs or physiological parameters.

In conclusion, (E)-3-4-(Dimethylamino)anilino-2-(1H-1,2,3,4-tetraazol-5-y l)-2-propenenitrile (CAS No. 946386-76-1) represents a promising lead compound for the development of new therapeutic agents targeting inflammation, pain, and viral infections. Its unique chemical structure and favorable biological activities make it an attractive candidate for further preclinical and clinical investigation. Ongoing research aims to optimize its pharmacological properties and explore its potential applications in various medical conditions.